Cas no 119768-91-1 (5-amino-2,3-dihydro-3-oxo-1H-Pyrazole-1-carboxamide)

• Product Name: 5-amino-2,3-dihydro-3-oxo-1H-Pyrazole-1-carboxamide
• CAS No: 119768-91-1
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 132279
• PubChem ID: 459441
• Update Time: 2025-04-19

5-amino-2,3-dihydro-3-oxo-1H-Pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-2,3-dihydro-3-oxo-1H-Pyrazole-1-carboxamide
• 1H-Pyrazole-1-carboxamide,5-amino-2,3-dihydro-3-oxo-
• 1H-Pyrazole-1-carboxamide,5-amino-2,3-dihydro-3-oxo-(9CI)
• 5-amino-3-hydroxy-1h-pyrazole-1-carboxamide
• 5-amino-3-oxo-2,3-dihydro-1H-pyrazole-1-carboxamide
• 5-amino-3-hydroxy-pyrazole-1-carboxamide
• AKOS006364968
• 119768-91-1
• 5-Amino-3-hydroxy-1-pyrazolecarboxamide
• 3-amino-5-oxo-1H-pyrazole-2-carboxamide

• Inchi： 1S/C4H6N4O2/c5-2-1-3(9)7-8(2)4(6)10/h1H,5H2,(H2,6,10)(H,7,9)
• InChI Key： QVIMPNFNRWNAOI-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N(C(N)=O)N1

Computed Properties

• Exact Mass: 142.04918
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.45